Cas no 349613-62-3 (1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea)

• Product Name: 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea
• CAS No: 349613-62-3
• MF: C₁₂H₁₀ClN₃O₂S
• MW: 295.744699954987
• MDL: MFCD00245621
• CID: 5019811
• Update Time: 2026-02-28

1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea Chemical and Physical Properties

Names and Identifiers

• N-{[(4-chlorophenyl)carbamoyl]amino}thiophene-2-carboxamide
• 1-(4-chlorophenyl)-3-(thiophene-2-carbonylamino)urea
• 4-(4-CHLOROPHENYL)-1-(2-THIOPHENECARBONYL)SEMICARBAZIDE
• N-(4-chlorophenyl)-2-(2-thienylcarbonyl)hydrazinecarboxamide
• 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea

• MDL： MFCD00245621
• Inchi： 1S/C12H10ClN3O2S/c13-8-3-5-9(6-4-8)14-12(18)16-15-11(17)10-2-1-7-19-10/h1-7H,(H,15,17)(H2,14,16,18)
• InChI Key： IGEWYPDRERTIJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NNC(C1=CC=CS1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 98.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea

Recent Advances in the Study of 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea (CAS: 349613-62-3)

The compound 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea (CAS: 349613-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent literature highlights the role of this compound in modulating specific biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a kinase inhibitor, particularly targeting tyrosine kinases involved in inflammatory and oncogenic processes. The research employed a combination of in vitro assays and molecular docking simulations to establish the compound's binding affinity and selectivity, revealing promising IC50 values in the nanomolar range.

Further investigations into the pharmacokinetic properties of 349613-62-3 have been conducted, with a focus on its metabolic stability and bioavailability. A recent preclinical study utilized advanced LC-MS techniques to track the compound's distribution in rodent models, showing favorable tissue penetration and sustained plasma concentrations. These findings suggest potential for further optimization of the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

The structural motif of 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea has also inspired the development of novel analogs. Researchers have explored modifications to both the chlorophenyl and thiophene moieties, leading to the identification of derivatives with enhanced potency and reduced cytotoxicity. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) provide valuable insights into the essential pharmacophores required for biological activity.

From a therapeutic perspective, current research indicates potential applications of 349613-62-3 in treating autoimmune disorders and certain cancer types. Its dual mechanism of action, involving both anti-inflammatory and antiproliferative effects, makes it particularly interesting for combination therapies. However, researchers caution that further optimization is needed to address issues of solubility and potential off-target effects observed in some cell-based assays.

The synthesis of 1-(4-Chlorophenyl)-3-(thiophene-2-carbonylamino)urea has also seen methodological improvements. Recent publications describe more efficient synthetic routes with higher yields and fewer purification steps, facilitated by the use of novel coupling reagents and green chemistry approaches. These advancements are crucial for scaling up production for future preclinical and clinical studies.

As research progresses, 349613-62-3 continues to demonstrate its value as both a pharmacological tool compound and a potential therapeutic agent. The coming years are likely to see increased investigation into its clinical potential, with particular attention to its safety profile and therapeutic index. The compound represents an excellent example of how careful structural design can yield molecules with significant biological activity and therapeutic promise.